Cas no 60798-08-5 (Benzonitrile, 4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)-)

• Product Name: Benzonitrile, 4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)-
• CAS No: 60798-08-5
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• CID: 1622188
• PubChem ID: 10149069
• Update Time: 2025-05-20

Benzonitrile, 4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)-
• 4-(3-methyl-5-oxo-4,5-dihydro-1h-pyrazol-1-yl)benzonitrile
• SCHEMBL4661651
• 60798-08-5

• Inchi： 1S/C11H9N3O/c1-8-6-11(15)14(13-8)10-4-2-9(7-12)3-5-10/h2-5H,6H2,1H3
• InChI Key： LDWDOWUYGPZPLX-UHFFFAOYSA-N
• SMILES： O=C1CC(C)=NN1C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 199.07467
• Monoisotopic Mass: 199.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 56.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on Benzonitrile, 4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)-

Research Brief on Benzonitrile, 4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)- (CAS: 60798-08-5)

Benzonitrile, 4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)- (CAS: 60798-08-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyrazole and benzonitrile moieties, has been the subject of recent studies due to its potential applications in drug development, particularly as a building block for bioactive molecules. The unique structural features of this compound make it a promising candidate for the synthesis of novel therapeutic agents targeting various diseases.

Recent research has focused on the synthesis and characterization of Benzonitrile, 4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)-, with an emphasis on optimizing its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational studies have been conducted to predict its physicochemical properties and potential interactions with biological targets, providing valuable insights for further experimental validation.

In the context of pharmaceutical applications, preliminary studies have explored the biological activity of Benzonitrile, 4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)-. For instance, its potential as an anti-inflammatory and antimicrobial agent has been investigated in vitro. Results indicate moderate activity against certain bacterial strains and inflammatory markers, suggesting the need for further structural modifications to enhance its efficacy. These findings underscore the compound's versatility and its potential as a scaffold for developing new drugs.

Another area of interest is the compound's role in agrochemical research. Given its structural similarity to known agrochemicals, Benzonitrile, 4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)- has been evaluated for its herbicidal and pesticidal properties. Early-stage experiments have shown promising results, particularly in inhibiting the growth of specific weed species, which could lead to the development of more sustainable agricultural chemicals.

Despite these advancements, challenges remain in the large-scale production and application of Benzonitrile, 4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)-. Issues such as stability under varying environmental conditions and solubility in aqueous media need to be addressed to facilitate its broader use. Future research directions may include the development of derivatives with improved properties and the exploration of its mechanism of action at the molecular level.

In conclusion, Benzonitrile, 4-(4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)- (CAS: 60798-08-5) represents a compound with significant potential in both pharmaceutical and agrochemical fields. Ongoing research aims to unlock its full potential by addressing current limitations and expanding its applications. This brief highlights the latest findings and sets the stage for future investigations into this versatile molecule.